Ethyl 5-(4-ethoxy-4-oxobutanamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(4-ethoxy-4-oxobutanoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H20F3N3O6S/c1-3-33-16(30)10-9-15(29)26-19-17-14(11-35-19)18(21(32)34-4-2)27-28(20(17)31)13-7-5-12(6-8-13)22(23,24)25/h5-8,11H,3-4,9-10H2,1-2H3,(H,26,29)
• InChI Key: IVYRXYBMHYMFIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NC1=C2C(=CS1)C(=NN(C2=O)C3=CC=C(C=C3)C(F)(F)F)C(=O)OCC
• Molecular Formula: C22H20F3N3O6S
• Molecular Weight: 511.5 g/mol

Description

Ethyl 5-(4-ethoxy-4-oxobutanamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H20F3N3O6S and its molecular weight is 511.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Heterocyclic chemistry is a pivotal area of organic chemistry with implications in the discovery and development of new therapeutic agents. The synthesis and characterization of heterocyclic compounds, including pyrazoles, pyridazines, and pyrimidines, are of significant interest due to their diverse biological activities. For instance, the synthesis of novel thieno[2,3-c]pyridazines using ethoxycarbonylthieno[2,3-c]pyridazine as a starting material demonstrates the versatility of heterocyclic compounds in medicinal chemistry, highlighting their potential as antibacterial agents (Al-Kamali et al., 2014).

Antimicrobial Activity

The quest for new antimicrobial agents remains a crucial scientific endeavor due to the continuous emergence of drug-resistant microbial strains. Heterocyclic compounds synthesized from ethyl-based precursors have shown promising antimicrobial properties. An example includes the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety, which underscores the potential of these molecules as antibacterial agents (Azab et al., 2013).

Herbicidal Activities

Beyond medicinal applications, heterocyclic compounds also find relevance in agriculture, particularly as herbicides. The synthesis of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives and their evaluation for herbicidal activities demonstrate the agricultural applications of these compounds. Some synthesized derivatives have shown to exhibit superior herbicidal activities compared to commercial herbicides against dicotyledonous plants, illustrating the potential for the development of new agricultural chemicals (Xu et al., 2008).